![molecular formula C25H24N2O4S B2573662 N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide CAS No. 1251647-78-5](/img/structure/B2573662.png)
N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Applications
Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy, particularly as photosensitizers with high singlet oxygen quantum yields. Such compounds demonstrate valuable properties for Type II photodynamic therapy mechanisms, suggesting their utility in cancer treatment through light-induced cytotoxic reactions (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition for Therapeutic Applications
Research on N-substituted benzenesulfonamides has shown significant promise as high-affinity inhibitors of specific enzymes, such as kynurenine 3-hydroxylase. These inhibitors have potential applications in neurological disorders, indicating the therapeutic versatility of benzenesulfonamide derivatives in modulating enzymatic activity for treating diseases (Röver et al., 1997).
Anticancer and Antimicrobial Activities
Some benzenesulfonamides are investigated for their anticancer and antimicrobial properties. For instance, novel sulfonamide derivatives have shown cytotoxic activities and potent inhibition against human carbonic anhydrase isoforms, which are crucial for further anti-tumor activity studies. These studies highlight the potential of benzenesulfonamide compounds in developing new therapeutic agents with specific bioactivities (Gul et al., 2016).
Structural and Conformational Studies
The inclusion of sulfonamide groups in chemical structures influences the conformation and assembly of compounds, as demonstrated in studies of arylsulfonamide derivatives. Understanding these effects can aid in the design of molecules with desired physical and chemical properties for various scientific applications (de Castro et al., 2013).
properties
IUPAC Name |
N-(2-methoxyphenyl)-4-methyl-N-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O4S/c1-18-13-15-21(16-14-18)32(28,29)27(23-11-7-8-12-24(23)30-3)17-22-19(2)31-25(26-22)20-9-5-4-6-10-20/h4-16H,17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAIOJKNOJYAJGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=C(OC(=N2)C3=CC=CC=C3)C)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyphenyl)-4-methyl-N-((5-methyl-2-phenyloxazol-4-yl)methyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.